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Compound of Interest

Compound Name: H-Cyclopentyl-Gly-OH

Cat. No.: B555390

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of H-Cyclopentyl-
Gly-OH (CAS No. 2521-84-8), ensuring compliance with safety regulations and minimizing
environmental impact.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle H-Cyclopentyl-Gly-OH with
appropriate personal protective equipment (PPE). This compound is classified with the
following hazard statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Therefore, the following PPE is mandatory:
o Gloves: Wear chemically resistant gloves.

o Eye Protection: Use safety glasses with side-shields or goggles.
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» Respiratory Protection: Use a NIOSH-approved respirator if working in a poorly ventilated
area or if dusts are generated.

e Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for H-Cyclopentyl-Gly-OH, crucial for its

safe handling and storage prior to disposal.

Property Value Reference
CAS Number 2521-84-8 [11[2][3]
Boiling Point 276.6°C at 760 mmHg [4]

Flash Point 119.2 + 22.6 °C [4]

Storage Temperature 0°C [41[5]
Density 1.1+0.1 g/cm3 [4]

lll. Step-by-Step Disposal Protocol

The primary directive for the disposal of H-Cyclopentyl-Gly-OH is to "Dispose of
contents/container to an appropriate treatment and disposal facility in accordance with
applicable laws and regulations, and product characteristics at time of disposal“[4]. The
following steps provide a general operational plan:

e Segregation and Collection:

o Do not mix H-Cyclopentyl-Gly-OH with other waste streams unless explicitly permitted by
your institution's waste management guidelines.

o Collect waste H-Cyclopentyl-Gly-OH, including any contaminated materials (e.qg., filter
paper, pipette tips), in a designated, clearly labeled, and sealed waste container. The
container must be compatible with the chemical.

e Labeling:
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o The waste container must be labeled with the full chemical name: "Waste H-Cyclopentyl-
Gly-OH" and the corresponding CAS number "2521-84-8".

o Include hazard symbols for skin, eye, and respiratory irritation.

» Storage Pending Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[4] The recommended storage temperature for the pure compound
is 0°C.[4][5] While awaiting disposal, a refrigerated and designated chemical waste
storage area is ideal.

o Ensure the storage area is secure and only accessible to authorized personnel.[4]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS department or contractor with a copy of the Safety Data Sheet (SDS) for
H-Cyclopentyl-Gly-OH.

e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that have come into contact with H-
Cyclopentyl-Gly-OH using an appropriate solvent (e.g., isopropanol, ethanol) followed by
soap and water.

o Collect all decontamination materials (e.g., wipes, absorbent pads) and dispose of them
as hazardous waste along with the chemical.

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of H-Cyclopentyl-Gly-OH is depicted in the following
diagram.
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Caption: Workflow for the safe disposal of H-Cyclopentyl-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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